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Compound of Interest

Compound Name: 1,3,6-Trioxocane

CAS No.: 1779-19-7

Cat. No.: B167397

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,3,6-trioxocane, a heterocyclic organic

compound with increasing relevance in synthetic and polymer chemistry. We will delve into its

chemical identity, physical and chemical properties, synthesis, and current applications, offering

insights for its use in research and development.

Chemical Identity: Nomenclature and Structure
The nomenclature of a chemical compound is fundamental to its identification and study. 1,3,6-
Trioxocane is a cyclic ether, and its name is derived following the International Union of Pure

and Applied Chemistry (IUPAC) guidelines.

IUPAC Name: 1,3,6-trioxocane[1][2][3]

The name systematically describes its structure:

"ocane": Indicates an eight-membered saturated ring.

"triox-": Specifies the presence of three oxygen atoms.
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"1,3,6-": Locates the oxygen atoms at the 1st, 3rd, and 6th positions of the ring.

Synonyms:

In addition to its formal IUPAC name, 1,3,6-trioxocane is known by several other names in the

literature and commercial contexts:

Diethylene glycol formal[1][2][3][4]

1,3,6-Trioxacyclooctane[2][3][4][5]

Diglycol formal[2][3][4]

1,3,6-Trioxocin, tetrahydro-[2][3][4][5]

These synonyms often arise from older naming conventions or describe the compound in terms

of its constituent parts. For instance, "diethylene glycol formal" highlights its synthesis from

diethylene glycol and a formaldehyde source.

Molecular and Structural Formula:

Molecular Formula: C₅H₁₀O₃[1][2]

SMILES: C1COCOCCO1[2][3]

InChI: InChI=1S/C5H10O3/c1-3-7-5-8-4-2-6-1/h1-5H2[2][3][4]

The structure consists of an eight-membered ring containing five carbon atoms and three

oxygen atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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